Cas no 101021-41-4 (7H-Dibenzo[c,g]carbazole,5,7,9-trimethyl-)

7H-Dibenzo[c,g]carbazole,5,7,9-trimethyl- structure
101021-41-4 structure
Product Name:7H-Dibenzo[c,g]carbazole,5,7,9-trimethyl-
CAS No:101021-41-4
MF:C23H19N
MW:309.403665781021
CID:165834
PubChem ID:135388
Update Time:2025-04-19

7H-Dibenzo[c,g]carbazole,5,7,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Dibenzo[c,g]carbazole,5,7,9-trimethyl-
    • 5,7,9-Trimethyl-7H-dibenzo(c,g)carbazole
    • 5,9,N-Trimethyldibenzo(c,g)carbazole
    • 7H-Dibenzo(c,g)carbazole, 5,7,9-trimethyl-
    • SCHEMBL15469006
    • 101021-41-4
    • DTXSID20143680
    • Inchi: 1S/C23H19N/c1-14-12-20-22(18-10-6-4-8-16(14)18)23-19-11-7-5-9-17(19)15(2)13-21(23)24(20)3/h4-13H,1-3H3
    • InChI Key: BKVSNZSNNPEGNJ-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=C(C)C3C=CC=CC=3C=2C2C3C=CC=CC=3C(C)=CC1=2

Computed Properties

  • Exact Mass: 309.15187
  • Monoisotopic Mass: 309.15175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9
  • XLogP3: 6.6

Experimental Properties

  • Density: 1.15
  • Boiling Point: 546.6°Cat760mmHg
  • Flash Point: 284.4°C
  • Refractive Index: 1.661
  • PSA: 4.93
  • LogP: 6.25470

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